Cas no 53078-54-9 (Sirodesmin J)

Sirodesmin J structure
Sirodesmin J structure
Product Name:Sirodesmin J
CAS No:53078-54-9
MF:C18H24N2O7S2
MW:444.522362709045
CID:2056524
PubChem ID:14540499
Update Time:2025-04-21

Sirodesmin J Chemical and Physical Properties

Names and Identifiers

    • Sirodesmin J
    • CHEMBL471147
    • [(1R,3S,4S,5S,5'R,7R,10R)-3-hydroxy-10-(hydroxymethyl)-4',4',5',15-tetramethyl-3',9,14-trioxospiro[11,12,13-trithia-8,15-diazatetracyclo[8.3.2.01,8.03,7]pentadecane-5,2'-oxolane]-4-yl] acetate
    • CHEBI:216083
    • 53078-54-9
    • ((1R,3S,4S,5S,5'R,7R,10R)-3-hydroxy-10-(hydroxymethyl)-4',4',5',15-tetramethyl-3',9,14-trioxospiro(11,12,13-trithia-8,15-diazatetracyclo(8.3.2.01,8.03,7)pentadecane-5,2'-oxolane)-4-yl) acetate
    • Inchi: 1S/C18H24N2O7S2/c1-8-14(2,3)10(22)16(27-8)5-9-15(26,11(16)23)6-17-12(24)19(4)18(7-21,29-28-17)13(25)20(9)17/h8-9,11,21,23,26H,5-7H2,1-4H3
    • InChI Key: ODGGLAWTFMFKDG-UHFFFAOYSA-N
    • SMILES: CC1C(C)(C)C(=O)C2(C(O)C3(C(N4C5(C(N(C(SS5)(CO)C4=O)C)=O)C3)C2)O)O1

Computed Properties

  • Exact Mass: 518.08512931Da
  • Monoisotopic Mass: 518.08512931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 994
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 210Ų
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